Cas no 18225-90-6 (5-Fluoro-1H-benzod1,2,3triazole)

• Product Name: 5-Fluoro-1H-benzod1,2,3triazole
• CAS No: 18225-90-6
• MF: C₆H₄FN₃
• MW: 137.114463806152
• MDL: MFCD12912367
• CID: 136215
• PubChem ID: 586225
• Update Time: 2025-06-15

5-Fluoro-1H-benzod1,2,3triazole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-benzo[d][1,2,3]triazole
• 1H-Benzotriazole, 6-fluoro-
• 5-Fluoro-1H-1,2,3-benzotriazole
• 5-FLUORO-1H-BENZOTRIAZOLE
• 5-fluoro-2H-benzotriazole
• 1H-Benzotriazole,6-fluoro
• 5-Fluor-benzotriazol
• 5-fluorobenzotriazole
• 6-Fluoro-1H-1,2,3-benzotriazole
• 1H-Benzotriazole,6-fluoro-
• 6-Fluoro-1H-Benzotriazole
• 1H-Benzotriazole, 5-fluoro-
• SYGGDXKMRDPIKQ-UHFFFAOYSA-N
• 6-fluoro-benzotriazole
• Benzotriazole,5-fluoro-
• FCH842035
• 6112AD
• AB07041
• 5-
• 5-Fluorobenzo(4,5)-1,2,3-triazole
• O11430
• Z1198154825
• 18225-90-6
• AKOS037649688
• EN300-6493113
• MFCD00760403
• AKOS006274544
• 6-fluoro-1H-benzo[d][1,2,3]triazole
• SCHEMBL103404
• FT-0600365
• 5-Fluoro-2H-benzo[d][1,2,3]triazole
• CS-B1115
• 5-Fluoro-1H-benzotriazole, AldrichCPR
• A18342
• CS-13293
• 6-Fluoro-1H-1,2,3-benzotriazole #
• 5-Fluoro-1H-benzo[d][1,2,3]triazole; 5-Fluoro-1H-benzotriazole
• SCHEMBL12320106
• DTXSID90342961
• ALBB-016171
• DB-007040
• 1H-1,2,3-BENZOTRIAZOLE, 5-FLUORO-
• 5-Fluoro-1H-benzod1,2,3triazole

• MDL： MFCD12912367
• Inchi： 1S/C6H4FN3/c7-4-1-2-5-6(3-4)9-10-8-5/h1-3H,(H,8,9,10)
• InChI Key： SYGGDXKMRDPIKQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 137.03900
• Monoisotopic Mass: 137.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.1

Experimental Properties

• Density: 1.482
• Boiling Point: 280.881 °C at 760 mmHg
• Flash Point: 123.672 °C
• Refractive Index: 1.673
• PSA: 41.57000
• LogP: 1.09700

5-Fluoro-1H-benzod1,2,3triazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 5-Fluoro-1H-benzod1,2,3triazole

Comprehensive Overview of 5-Fluoro-1H-benzod1,2,3triazole (CAS No. 18225-90-6): Properties, Applications, and Innovations

5-Fluoro-1H-benzod1,2,3triazole (CAS No. 18225-90-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound belongs to the benzotriazole family, which is widely recognized for its versatility in organic synthesis and material science. The introduction of a fluoro group at the 5-position enhances its reactivity and stability, making it a valuable intermediate in the development of advanced molecular frameworks.

In recent years, the demand for fluorinated benzotriazole derivatives has surged, driven by their applications in drug discovery and functional materials. Researchers are particularly interested in 5-Fluoro-1H-benzod1,2,3triazole due to its potential as a building block for bioactive molecules. Its ability to participate in cross-coupling reactions and serve as a ligand in catalytic systems has made it a focal point in medicinal chemistry and organometallic studies.

One of the most searched topics related to CAS No. 18225-90-6 is its role in the synthesis of antiviral agents and anticancer drugs. With the global emphasis on combating infectious diseases and cancer, this compound has been explored for its ability to modulate biological pathways. For instance, its incorporation into small-molecule inhibitors has shown promise in targeting specific enzymes and receptors, aligning with the growing trend of precision medicine.

Another area of interest is the environmental impact of fluorinated compounds. As sustainability becomes a priority, researchers are investigating the biodegradability and eco-toxicity of 5-Fluoro-1H-benzod1,2,3triazole. Studies have focused on optimizing synthetic routes to minimize waste and energy consumption, addressing the green chemistry principles that are increasingly relevant in industrial applications.

The compound's physical and chemical properties, such as its melting point, solubility, and spectroscopic characteristics, are frequently queried in academic and industrial databases. These parameters are critical for formulation scientists and process engineers working on scale-up production. Additionally, the compound's stability under various pH conditions and thermal stress is a key consideration for its storage and handling.

Innovations in analytical techniques have also propelled the study of 5-Fluoro-1H-benzod1,2,3triazole. Advanced methods like NMR spectroscopy, mass spectrometry, and X-ray crystallography have enabled precise characterization of its structure and interactions. These tools are essential for quality control and regulatory compliance, particularly in the pharmaceutical sector where purity and consistency are paramount.

Looking ahead, the potential of 5-Fluoro-1H-benzod1,2,3triazole extends beyond traditional applications. Emerging fields such as materials science and nanotechnology are exploring its use in organic electronics and sensors. Its electron-withdrawing properties and compatibility with conjugated systems make it a candidate for designing functional materials with tailored optical and electronic properties.

In summary, 5-Fluoro-1H-benzod1,2,3triazole (CAS No. 18225-90-6) is a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug development, sustainable chemistry, and advanced materials underscores its importance in contemporary research. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.